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Compound of Interest

Compound Name: Andolast

Cat. No.: B1667392

Proper disposal of Andolast is critical for ensuring laboratory safety and minimizing
environmental impact. Andolast is classified as harmful if swallowed and very toxic to aquatic
life with long-lasting effects.[1] Adherence to the following procedures is essential for
researchers, scientists, and drug development professionals handling this compound.

Pre-Disposal Safety and Handling

Before beginning any disposal procedures, ensure that all necessary personal protective
equipment (PPE) is worn and that the handling occurs in a designated area, preferably within a
chemical fume hood.

» Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear safety goggles with side-shields.[1]

[¢]

Hand Protection: Use chemical-resistant protective gloves.

o

Body Protection: Wear impervious clothing, such as a lab coat.[1]

o

Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable
respirator.[1]

e Handling Precautions:

o Avoid all personal contact, including inhalation.[1]

o Wash hands thoroughly after handling.[1]
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o Prevent the release of Andolast into the environment.[1]

Andolast Profile and Hazard Data

This table summarizes key quantitative data for Andolast (CAS No. 132640-22-3).

Property Value Source
Molecular Formula C15H11N90O [1]
Molecular Weight 333.31 g/mol [2]
GHS Hazard Statements H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life o

with long lasting effects

P501: Dispose of
GHS Precautionary Code contents/container to an [1]

approved waste disposal plant

) ) Strong acids/alkalis, strong
Incompatible Materials o ] [1]
oxidizing/reducing agents

Experimental Protocol: Step-by-Step Disposal
Procedures

The following protocols provide detailed methodologies for the safe disposal of Andolast
waste. These procedures are based on the compound's hazardous properties and standard
laboratory practices.

Protocol 1: Disposal of Unused or Expired Solid
Andolast

This protocol applies to pure, solid Andolast, including expired product or residual amounts.

e Segregation: Do not mix Andolast waste with other chemical waste unless directed by your
institution's Environmental Health and Safety (EHS) department. Keep it separate from
incompatible materials like strong acids or bases.[1]
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» Containerization:
o Place the solid Andolast waste in a clearly labeled, sealable hazardous waste container.
o The container must be in good condition and compatible with the chemical.

e Labeling:

o Label the container with "Hazardous Waste," the full chemical name ("Andolast"), the
CAS number (132640-22-3), and the relevant hazard pictograms (e.g., "Harmful,"
"Environmental Hazard").

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated
secondary containment area, away from drains and sources of ignition, while awaiting
pickup.[1]

» Final Disposal: Arrange for collection by a licensed hazardous waste disposal contractor. The
final disposal method must be an approved waste disposal plant, likely involving high-
temperature incineration to ensure complete destruction.[1][3]

Protocol 2: Decontamination and Disposal of
Contaminated Labware

This protocol covers disposable items such as gloves, weighing paper, pipette tips, and empty
vials that are contaminated with Andolast.

o Gross Decontamination: If applicable, remove as much residual Andolast as possible.

o Collection: Place all contaminated disposable items into a designated hazardous waste
container. This is often a labeled, lined container or a specific "Trace Waste" sharps
container for items like contaminated syringes.

o Labeling: Clearly label the waste container as "Hazardous Waste" and specify the
contaminant (Andolast).

» Final Disposal: Dispose of the container through your institution's hazardous waste
management program. Do not mix this waste with regular trash or biohazardous waste.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC48221.html
https://dcchemicals.com/msds/MSDS_DC48221.html
https://www.gicmd.com/blog/effective-methods-for-disposal-of-pharmaceutical-waste-a-guide-to-safe-and-compliant-practices
https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://www.benchchem.com/product/b1667392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Protocol 3: Disposal of Liquid Solutions Containing
Andolast

This protocol applies to solutions containing dissolved Andolast.

o Segregation: Collect all aqueous and solvent-based solutions containing Andolast in a
dedicated, sealed hazardous waste container. Do not pour Andolast solutions down the
drain due to its high aquatic toxicity.[1]

o Containerization: Use a compatible, leak-proof container. If using solvents, ensure the
container is appropriate for flammable waste.

o Labeling: Label the container with "Hazardous Waste," list all chemical components including
solvents and their approximate concentrations, and affix the relevant hazard pictograms.

o Storage: Store the sealed liquid waste container in a secondary containment tray or cabinet
designed for hazardous liquids.

« Final Disposal: Arrange for pickup and disposal via your institution's EHS-approved
hazardous waste vendor.

Visualizations
Andolast Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Andolast waste
streams in a laboratory setting.
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Caption: Workflow for the safe segregation and disposal of Andolast waste.
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Disclaimer: These guidelines are for informational purposes. Always consult your institution's
specific safety and disposal protocols and the official Safety Data Sheet (SDS) for Andolast.
Disposal procedures must comply with all local, state, and federal regulations. Contact your
Environmental Health and Safety (EHS) department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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